1-[5-(Trifluoromethyl)-2-thienyl]ethylamine 1-[5-(Trifluoromethyl)-2-thienyl]ethylamine
Brand Name: Vulcanchem
CAS No.: 1270420-10-4
VCID: VC5177694
InChI: InChI=1S/C7H8F3NS/c1-4(11)5-2-3-6(12-5)7(8,9)10/h2-4H,11H2,1H3
SMILES: CC(C1=CC=C(S1)C(F)(F)F)N
Molecular Formula: C7H8F3NS
Molecular Weight: 195.2

1-[5-(Trifluoromethyl)-2-thienyl]ethylamine

CAS No.: 1270420-10-4

Cat. No.: VC5177694

Molecular Formula: C7H8F3NS

Molecular Weight: 195.2

* For research use only. Not for human or veterinary use.

1-[5-(Trifluoromethyl)-2-thienyl]ethylamine - 1270420-10-4

Specification

CAS No. 1270420-10-4
Molecular Formula C7H8F3NS
Molecular Weight 195.2
IUPAC Name 1-[5-(trifluoromethyl)thiophen-2-yl]ethanamine
Standard InChI InChI=1S/C7H8F3NS/c1-4(11)5-2-3-6(12-5)7(8,9)10/h2-4H,11H2,1H3
Standard InChI Key LGPHUAZLZMPEML-UHFFFAOYSA-N
SMILES CC(C1=CC=C(S1)C(F)(F)F)N

Introduction

1-[5-(Trifluoromethyl)-2-thienyl]ethylamine is an organic compound featuring a thienyl group, which is a five-membered ring containing sulfur, substituted with a trifluoromethyl group and an ethylamine side chain. This compound is of significant interest in various fields of chemical research, particularly in medicinal chemistry and material science, due to its unique structural properties and potential applications.

Synthesis

The synthesis of 1-[5-(Trifluoromethyl)-2-thienyl]ethylamine typically involves several steps, often starting from thiophene derivatives. These steps may include various chemical methodologies such as substitution reactions and the introduction of functional groups to enhance the compound's properties.

Potential Applications

1-[5-(Trifluoromethyl)-2-thienyl]ethylamine has potential applications in medicinal chemistry, particularly in the development of pharmaceuticals. The trifluoromethyl group can enhance lipophilicity, potentially improving membrane permeability, which is beneficial for drug development. Similar compounds have shown activity in modulating neurotransmitter systems or acting as enzyme inhibitors, suggesting potential pharmacological applications.

Research Findings

While specific biological data on this compound may be limited, its structural similarities to other compounds with known biological activities s

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